Cas no 130604-43-2 (Benzeneacetic acid, 3-(phenylmethoxy)-, ethyl ester)

• Product Name: Benzeneacetic acid, 3-(phenylmethoxy)-, ethyl ester
• CAS No: 130604-43-2
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 1226633
• PubChem ID: 15197900
• Update Time: 2025-04-20

Benzeneacetic acid, 3-(phenylmethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(phenylmethoxy)-, ethyl ester
• ethyl 3-(benzyloxyphenyl)acetate
• .ethyl (3-benzyloxyphenyl)acetate
• .ethyl 2-(3-(benzyloxy)phenyl)acetate
• ethyl 3-benzyloxyphenylacetate
• SCHEMBL1008116
• RNGMLCGBUXRGLK-UHFFFAOYSA-N
• 130604-43-2
• Ethyl 2-(3-(benzyloxy)phenyl)acetate

• Inchi： 1S/C17H18O3/c1-2-19-17(18)12-15-9-6-10-16(11-15)20-13-14-7-4-3-5-8-14/h3-11H,2,12-13H2,1H3
• InChI Key： RNGMLCGBUXRGLK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)CC(=O)OCC

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.37120